Cas no 40786-45-6 (1,2-Epoxy-3-(2-propylphenoxy)propane)

• Product Name: 1,2-Epoxy-3-(2-propylphenoxy)propane
• CAS No: 40786-45-6
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 2633762
• PubChem ID: 12355851
• Update Time: 2025-04-21

1,2-Epoxy-3-(2-propylphenoxy)propane Chemical and Physical Properties

Names and Identifiers

• DB-104045
• SCHEMBL3691180
• 40786-45-6
• 1,2-epoxy-3-(2-propylphenoxy)propane
• TWFDUASEWSCMRO-UHFFFAOYSA-N
• 1,2-epoxy-3-(2-propylphenoxy) propane
• 1,2-Epoxy-3-(2-propylphenoxy)propane

• Inchi： 1S/C12H16O2/c1-2-5-10-6-3-4-7-12(10)14-9-11-8-13-11/h3-4,6-7,11H,2,5,8-9H2,1H3
• InChI Key： TWFDUASEWSCMRO-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC=CC=1CCC

Computed Properties

• Exact Mass: 192.115029749Da
• Monoisotopic Mass: 192.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.8Ų